Potassium 2-(1H-1,2,3-benzotriazol-1-yl)acetate

• IUPAC Name: potassium;2-(benzotriazol-1-yl)acetate
• InChI: InChI=1S/C8H7N3O2.K/c12-8(13)5-11-7-4-2-1-3-6(7)9-10-11;/h1-4H,5H2,(H,12,13);/q;+1/p-1
• InChI Key: WNUIQZWBRBBMDZ-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=C2C(=C1)N=NN2CC(=O)[O-].[K+]
• Molecular Formula: C8H6KN3O2
• Molecular Weight: 215.25 g/mol

Description

Potassium 2-(1H-1,2,3-benzotriazol-1-yl)acetate is a derivative of benzotriazole. Benzotriazole is a heterocyclic compound with the chemical formula C6H5N3. Its five-membered ring contains three consecutive nitrogen atoms.

Synthesis Analysis

Benzotriazole derivatives are conveniently prepared from 1H-benzotriazole and are characterized by a huge synthetic potential. They are prepared as a mixture of two isomers – the 1H- and 2H-benzotriazole isomers.

Molecular Structure Analysis

The non-H atoms, excluding the benzotriazol-1-yl group, are almost coplanar. The dihedral angle formed between this plane and the benzotriazole ring is 79.12°.

Chemical Reactions Analysis

Benzotriazole is known to behave as an excellent leaving group, an electron-donating or an electron-withdrawing group, an anion precursor, and a radical precursor. It confers unique physicochemical properties to its immediate vicinity on various molecular scaffolds.

Physical And Chemical Properties Analysis

Benzotriazole is readily available in large quantities and is inexpensive. It is stable under a variety of conditions. Most of benzotriazole derivatives are characterized by a long shelf-life.

Scientific Research Applications

Synthetic Utility of Benzotriazole Derivatives

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Preparation of Complex Structures

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Knoevenagel Condensations

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Preparation of Nitrogen-Containing Heterocyclic Systems

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Synthesis of N-(2,3-Dihydro-2-oxo-5-phenyl-1H-1,4-benzodiazepin-3-yl)-2-carboxamides

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Mechanism of Action

The benzotriazole fragment is known to behave as an excellent leaving group, an electron-donating or an electron-withdrawing group, an anion precursor, and a radical precursor. It confers unique physicochemical properties to its immediate vicinity on various molecular scaffolds.

Safety and Hazards

While specific safety and hazard information for Potassium 2-(1H-1,2,3-benzotriazol-1-yl)acetate is not available, it’s important to handle all chemical compounds with care. Personal protective equipment/face protection should be worn to avoid ingestion and inhalation.

Future Directions

Benzotriazole methodology has grown from an obscure level to very high popularity. It has attracted growing attention from synthetic organic chemists due to several advantages over other methodologies. It is being explored in organic synthesis as a synthetic auxiliary and catalyst as well in several reactions.